Cas no 893739-01-0 (Benzenemethanol,4-(3-quinolinyl)-)

Benzenemethanol,4-(3-quinolinyl)- structure
893739-01-0 structure
Product Name:Benzenemethanol,4-(3-quinolinyl)-
CAS No:893739-01-0
MF:C15H14O3
MW:242.269864559174
CID:714682
PubChem ID:53426136
Update Time:2025-04-19

Benzenemethanol,4-(3-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-(3-quinolinyl)-
    • [4-(2,3-dihydro-1,4-benzodioxin-6-yl)phenyl]methanol
    • 4-(2,3-Dihydrobenzo[1,4]dioxin-6-yl)benzyl alcohol
    • 4-(2,3-DIHYDROBENZO1,4DIOXIN-6-YL)BENZYL ALCOHOL
    • 3-(4-hydroxymethylphenyl)quinoline
    • 4-(2-Oxo-2,3-dihydrobenzothiazol-6-yl)benzyl alcohol
    • 4-(3-Oxo-3,4-dihydro-2H-benzothiazin-7-yl)benzyl alcohol
    • 4-(4-Oxo-chromen-6-yl)benzyl alcohol
    • 4-(Quinolin-3-yl)benzyl alcohol
    • 4-(Quinolin-6-yl)benzyl alcohol
    • Benzenemethanol,4-(3-quinolinyl)
    • 893739-01-0
    • DTXSID30699082
    • Inchi: 1S/C15H14O3/c16-10-11-1-3-12(4-2-11)13-5-6-14-15(9-13)18-8-7-17-14/h1-6,9,16H,7-8,10H2
    • InChI Key: UNKQAGUNIXLHRM-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC(=CC1=2)C1C=CC(CO)=CC=1

Computed Properties

  • Exact Mass: 242.09400
  • Monoisotopic Mass: 242.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 38.69000
  • LogP: 2.61710

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